Cas no 863612-52-6 (N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 863612-52-6
• MF: C₁₈H₁₄ClN₃O₄
• MW: 371.774463176727
• CID: 5556640
• Update Time: 2025-07-01

N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide, N-(3-chlorophenyl)-1,2,3,6-tetrahydro-1-(3-methoxyphenyl)-2,6-dioxo-
• N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Inchi： 1S/C18H14ClN3O4/c1-26-14-7-3-6-13(9-14)22-17(24)15(10-20-18(22)25)16(23)21-12-5-2-4-11(19)8-12/h2-10H,1H3,(H,20,25)(H,21,23)
• InChI Key： BUMOVXLVKMXKJZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(OC)=C2)C(=O)C(C(NC2=CC=CC(Cl)=C2)=O)=CN1

Additional information on N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 863612-52-6)

N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 863612-52-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a pyrimidine core substituted with various functional groups, including a 3-chlorophenyl group and a 3-methoxyphenyl group. These substituents contribute to the unique chemical properties and reactivity of the molecule, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in pyrimidine derivatives due to their role as key scaffolds in the design of novel therapeutic agents. The presence of the 2,4-dioxo group in the pyrimidine ring enhances the compound's potential bioactivity by introducing electrophilic centers that can interact with biological targets. Additionally, the carboxamide functional group at the 5-position of the tetrahydropyrimidine ring suggests possible interactions with biological receptors and enzymes.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing the structure-activity relationships (SAR) of pyrimidine derivatives to improve their pharmacological profiles. The compound N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been studied for its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Preliminary studies have indicated that this compound exhibits promising properties in terms of solubility, stability, and metabolic profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents effectively. The use of modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated the structural elucidation and characterization of this complex molecule.

In addition to its synthetic significance, N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been investigated for its potential pharmacological effects. Early pharmacokinetic studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties make it an attractive candidate for further development into a lead compound for drug candidates targeting various therapeutic areas.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of this compound to potential biological targets. These computational studies have provided valuable insights into the interactions between the molecule and its target proteins, guiding further modifications to enhance its therapeutic efficacy.

The future prospects for N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide are promising as ongoing research continues to explore its potential applications in drug discovery. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, N-(3-chlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide